- Substituted isoquinoline-1,3(2H,4H)-diones, 1-thioxo-1,4-dihydro-2H-isoquinoline-3-ones and 1,4-dihydro-3(2H)-isoquinolones as CDK inhibitors and their preparation, pharmaceutical composition and use in the treatment of cancer, United States, , ,
Cas no 943757-74-2 (2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine)
943757-74-2 structure
Product Name:2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine
CAS No:943757-74-2
MF:C9H15N5
MW:193.248900651932
MDL:MFCD13193411
CID:838675
PubChem ID:56828412
Update Time:2024-10-25
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine
- 2-(4-methyl-1-piperazinyl)-5-Pyrimidinamine
- IJAHRSPWFZQXTO-UHFFFAOYSA-N
- W9677
- ST24027568
- 2-(4-methylpiperazin-1-yl)pyrimidine-5-amine
- 2-(4-Methyl-piperazin-1-yl)-pyrimidin-5-ylamine
- 2-(4-Methyl-1-piperazinyl)-5-pyrimidinamine (ACI)
- [2-(4-Methylpiperazin-1-yl)pyrimidin-5-yl]amine
- DA-28120
- DTXSID70718600
- DS-0742
- FS-2982
- CS-0044690
- SCHEMBL3566311
- 943757-74-2
- AKOS010387784
- SY105011
- MFCD13193411
- 2-(4-Methyl-1-piperazinyl)pyrimidin-5-amine
-
- MDL： MFCD13193411
- Inchi： 1S/C9H15N5/c1-13-2-4-14(5-3-13)9-11-6-8(10)7-12-9/h6-7H,2-5,10H2,1H3
- InChI Key： IJAHRSPWFZQXTO-UHFFFAOYSA-N
- SMILES： N1C(N2CCN(C)CC2)=NC=C(N)C=1
Computed Properties
- Exact Mass: 193.13300
- Monoisotopic Mass: 193.13274550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3
- XLogP3: -0.2
Experimental Properties
- Density: 1.197
- Boiling Point: 386.3±52.0°C at 760 mmHg
- Flash Point: 187.437°C
- Refractive Index: 1.599
- PSA: 58.28000
- LogP: 0.39470
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Security Information
- Hazard Statement： H302-H315-H319-H332-H335
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY528-200mg |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | 95+% | 200mg |
539.0CNY | 2021-08-04 | |
| TRC | M678720-10mg |
2-(4-methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M678720-50mg |
2-(4-methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M678720-100mg |
2-(4-methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | 100mg |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM166847-250mg |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | 95%+ | 250mg |
$100 | 2024-07-19 | |
| Chemenu | CM166847-1g |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | 95%+ | 1g |
$259 | 2024-07-19 | |
| Chemenu | CM166847-5g |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | 95%+ | 5g |
$886 | 2024-07-19 | |
| abcr | AB437252-250 mg |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine, 95%; . |
943757-74-2 | 95% | 250mg |
€190.70 | 2023-04-23 | |
| abcr | AB437252-1 g |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine, 95%; . |
943757-74-2 | 95% | 1g |
€381.40 | 2023-04-23 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M892153-1g |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine |
943757-74-2 | ≥95% | 1g |
1,619.10 | 2021-05-17 |
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Iron Solvents: Methanol ; 2 h, 65 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Iron Solvents: Methanol ; 2 h, 65 °C
Reference
- Substituted isoquinoline-1,3(2H,4H)-diones, 1-thioxo-1,4-dihydro-2H-isoquinoline-3-ones and 1,4-dihydro-3(2H)-isoquinolones as CDK inhibitors and their preparation, pharmaceutical composition and use in the treatment of cancer, infections and other diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Zinc , Ammonium chloride Solvents: Methanol , Tetrahydrofuran , Water ; cooled; 2 h, rt
Reference
- Preparation of fused pyrimidine compounds for the treatment of cancers associated with EGFR and HER2 mutations and their compositions containing them, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Acetic acid , Iron Solvents: Methanol
Reference
- 4-(Phenylaminomethylene)isoquinoline-1,3(2H,4H)-diones as Potent and Selective Inhibitors of the Cyclin-Dependent Kinase 4 (CDK4), Journal of Medicinal Chemistry, 2008, 51(12), 3507-3525
Production Method 5
Reaction Conditions
Reference
- Preparation of fused oxazepines as inhibitors of peroxiredoxins, European Patent Organization, , ,
Production Method 6
Reaction Conditions
Reference
- Discovery and In Vivo Anti-inflammatory Activity Evaluation of a Novel Non-peptidyl Non-covalent Cathepsin C Inhibitor, Journal of Medicinal Chemistry, 2021, 64(16), 11857-11885
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Raw materials
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Preparation Products
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:943757-74-2)2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine
Order Number:sfd14913
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:943757-74-2)2-(4-Methylpiperazin-1-yl)pyrimidin-5-amine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry